Cas no 2171898-37-4 (4-(chloromethyl)-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole
• CAS No: 2171898-37-4
• MF: C₇H₉ClF₃N₃O
• MW: 243.614070653915
• CID: 5908476
• PubChem ID: 165877111
• Update Time: 2025-06-08

4-(chloromethyl)-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole
• 2171898-37-4
• EN300-1595124

• Inchi： 1S/C7H9ClF3N3O/c1-15-3-6-5(2-8)12-13-14(6)4-7(9,10)11/h2-4H2,1H3
• InChI Key： AUGAJCQEHQKJBL-UHFFFAOYSA-N
• SMILES： ClCC1=C(COC)N(CC(F)(F)F)N=N1

Computed Properties

• Exact Mass: 243.0386241g/mol
• Monoisotopic Mass: 243.0386241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole

Recent Advances in the Study of 4-(Chloromethyl)-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole (CAS: 2171898-37-4)

The compound 4-(chloromethyl)-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole (CAS: 2171898-37-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this triazole derivative in the development of novel antimicrobial and anticancer agents. The presence of both chloromethyl and trifluoroethyl groups in its structure enhances its reactivity and binding affinity to biological targets, making it a promising scaffold for drug design. Researchers have employed advanced synthetic methodologies, including click chemistry and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated the compound's efficacy against a range of bacterial and fungal pathogens, with particular potency against drug-resistant strains. Mechanistic investigations suggest that its antimicrobial activity is mediated through the inhibition of key enzymes involved in cell wall synthesis and DNA replication. Additionally, preliminary data indicate potential anticancer properties, with the compound showing selective cytotoxicity against certain cancer cell lines.

Further research is underway to explore the pharmacokinetic and pharmacodynamic properties of 4-(chloromethyl)-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole. Efforts are also being made to derivatize the core structure to enhance its bioavailability and reduce potential toxicity. These developments underscore the compound's potential as a versatile building block in medicinal chemistry and its relevance to addressing unmet medical needs.

In conclusion, the ongoing research on 4-(chloromethyl)-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole (CAS: 2171898-37-4) highlights its significance in the discovery of new therapeutic agents. Future studies will likely focus on optimizing its pharmacological profile and advancing it through preclinical and clinical development stages.